2-(6-(1H-tetrazol-1-yl)pyridin-3-yl)ethanol

• Molecular Formula: C8H9N5O
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 2-[6-(tetrazol-1-yl)pyridin-3-yl]ethanol
• InChI: InChI=1S/C8H9N5O/c14-4-3-7-1-2-8(9-5-7)13-6-10-11-12-13/h1-2,5-6,14H,3-4H2
• InChI Key: XSWVQBHVHVYSBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CCO)N2C=NN=N2

Description

2-(6-(1H-tetrazol-1-yl)pyridin-3-yl)ethanol is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiBH4 (0.48 mL, 0.96 mmol, 2 M in THF) was added to a stirred solution of ethyl[6-(1H-tetrazol-1-yl)pyridin-3-yl]acetate (0.150 g, 0.64 mmol) in THF (20 ml) at 0° C. The resulting solution was stirred for 12 h. Water (5 ml) was added, and the resulting solution was extracted with dichloromethane (2×50 ml). The combined organic layers were dried over MgSO4, filtered, and evaporated under reduced pressure to yield the product after flash chromatography (eluted with 10-50% ethyl acetate in hexanes) as a colorless oil. 1H NMR (500 MHz, CDCl3) δ 9.51 (s, 1H), 8.43 (br s, 1H), 8.01 (dd, J=2.7, J=2.7 Hz, 1H), 7.91 (dd, J=2.1, J=2.0 Hz, 1H), 3.99 (br s, 2H), 3.00 (t, J=6.1, J=6.2 Hz, 2H). LC-MS (IE, m/z): 164.1 [(M+1)+−28].